![molecular formula C8H7BrN2O2S B2720616 Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate CAS No. 2091263-00-0](/img/structure/B2720616.png)
Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate
Description
Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate is a chemical compound used in medicine and as a pharmaceutical intermediate . It is a powder at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . The yield is typically around 50-60%, with a melting point of 196-202 °C . The reaction involves various functional groups such as ester (C=O), alkene (C=C), and imine (C=N) groups .Molecular Structure Analysis
The molecular structure of Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate consists of an ethyl group attached to a carboxylate group, which is connected to a 5-bromoimidazo[2,1-b][1,3]thiazole ring . The molecular weight is 275.13 .Physical And Chemical Properties Analysis
Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate is a powder at room temperature . Its molecular weight is 275.13 . The InChI code is 1S/C8H7BrN2O2S/c1-2-13-7 (12)5-4-11-6 (9)3-10-8 (11)14-5/h3-4H,2H2,1H3 .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to act as antioxidants . Given the structural similarity, Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially exhibit antioxidant properties.
Analgesic and Anti-inflammatory Activity
Thiazole compounds have been reported to have analgesic and anti-inflammatory properties . This suggests that Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also be used in pain and inflammation management.
Antimicrobial and Antifungal Activity
Thiazoles have been used as antimicrobial and antifungal agents . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be developed into a new antimicrobial or antifungal drug.
Antiviral Activity
Thiazole derivatives have shown antiviral activity . This suggests a potential application of Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate in the treatment of viral infections.
Diuretic Activity
Some thiazole compounds have been used as diuretics . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also have potential as a diuretic.
Anticonvulsant Activity
Thiazole derivatives have been found to have anticonvulsant properties . This suggests that Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be used in the treatment of seizures.
Neuroprotective Activity
Thiazole compounds have been reported to have neuroprotective effects . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate might also have potential as a neuroprotective agent.
Antitumor and Cytotoxic Activity
Thiazole derivatives have shown antitumor and cytotoxic activities . Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate could potentially be developed into a new antitumor or cytotoxic drug .
properties
IUPAC Name |
ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O2S/c1-2-13-7(12)5-4-11-6(9)3-10-8(11)14-5/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHWLBECWGAVETR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C(=CN=C2S1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromoimidazo[2,1-b][1,3]thiazole-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-bromophenyl)-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]propanamide](/img/structure/B2720533.png)
![2-[(2-Bromophenyl)amino]-3,5-dinitrobenzoic acid](/img/structure/B2720536.png)
![2-[7-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propylacetamide](/img/structure/B2720537.png)
![tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate](/img/structure/B2720543.png)
![2-[(2-Chlorobenzyl)amino]-5-nitrobenzonitrile](/img/structure/B2720544.png)
![Tert-butyl 3-[(4-fluorophenyl)methyl]-4-oxopiperidine-1-carboxylate](/img/structure/B2720551.png)
![N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-methylsulfanylbenzamide](/img/structure/B2720552.png)
![[3-(Tert-butoxy)phenyl]methanamine hydrochloride](/img/structure/B2720553.png)
![N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)thiophene-2-carboxamide](/img/structure/B2720554.png)
